ethyl 2-bromo-5-ethylthiophene-3-carboxylate
Description
Ethyl 2-bromo-5-ethylthiophene-3-carboxylate is a chemical compound with the empirical formula C7H7BrO2S . It is a liquid substance and its molecular weight is 235.10 .
Molecular Structure Analysis
The molecular structure of ethyl 2-bromo-5-ethylthiophene-3-carboxylate consists of a thiophene ring, which is a five-membered ring with one sulfur atom . The thiophene ring is substituted at the 2nd position by a bromine atom and at the 3rd position by a carboxylate ester group .Physical And Chemical Properties Analysis
Ethyl 2-bromo-5-ethylthiophene-3-carboxylate is a liquid at room temperature . It has a molecular weight of 235.10 . The InChI key of the compound is PDYDQPWWVZTVQD-UHFFFAOYSA-N .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-bromo-5-ethylthiophene-3-carboxylate can be achieved through a multi-step process involving the bromination of 5-ethylthiophene-3-carboxylic acid followed by esterification with ethyl alcohol.", "Starting Materials": [ "5-ethylthiophene-3-carboxylic acid", "Bromine", "Ethyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Bromination of 5-ethylthiophene-3-carboxylic acid with bromine in the presence of sulfuric acid and water to yield 2-bromo-5-ethylthiophene-3-carboxylic acid.", "Step 2: Neutralization of the reaction mixture with sodium hydroxide to form the sodium salt of 2-bromo-5-ethylthiophene-3-carboxylic acid.", "Step 3: Esterification of the sodium salt with ethyl alcohol in the presence of sulfuric acid to produce ethyl 2-bromo-5-ethylthiophene-3-carboxylate.", "Step 4: Purification of the product through recrystallization or column chromatography." ] } | |
CAS RN |
73225-49-7 |
Product Name |
ethyl 2-bromo-5-ethylthiophene-3-carboxylate |
Molecular Formula |
C9H11BrO2S |
Molecular Weight |
263.2 |
Purity |
95 |
Origin of Product |
United States |
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